17,20,21-Trihydroxypregn-4-en-3-one
17,20,21-Trihydroxypregn-4-en-3-one
Brand Name:
Vulcanchem
CAS No.:
5786-59-4
VCID:
VC21131228
InChI:
InChI=1S/C21H32O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h11,15-18,22,24-25H,3-10,12H2,1-2H3/t15-,16+,17+,18?,19+,20+,21+/m1/s1
SMILES:
CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(CO)O)O)C
Molecular Formula:
C21H32O4
Molecular Weight:
348.5 g/mol
17,20,21-Trihydroxypregn-4-en-3-one
CAS No.: 5786-59-4
Cat. No.: VC21131228
Molecular Formula: C21H32O4
Molecular Weight: 348.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5786-59-4 |
|---|---|
| Molecular Formula | C21H32O4 |
| Molecular Weight | 348.5 g/mol |
| IUPAC Name | (8R,9S,10R,13S,14S,17R)-17-(1,2-dihydroxyethyl)-17-hydroxy-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one |
| Standard InChI | InChI=1S/C21H32O4/c1-19-8-5-14(23)11-13(19)3-4-15-16(19)6-9-20(2)17(15)7-10-21(20,25)18(24)12-22/h11,15-18,22,24-25H,3-10,12H2,1-2H3/t15-,16+,17+,18?,19+,20+,21+/m1/s1 |
| Standard InChI Key | XNFSGLNHLVHCFT-WMSSUOLPSA-N |
| Isomeric SMILES | C[C@]12CCC(=O)C=C1CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@@]4(C(CO)O)O)C |
| SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(CO)O)O)C |
| Canonical SMILES | CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4(C(CO)O)O)C |
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